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Compound of Interest

Compound Name: alpha-Myrcene

Cat. No.: B161597 Get Quote

An In-Depth Technical Guide to α-Myrcene

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the chemical properties of α-Myrcene, an acyclic monoterpene.

Chemical Identity
Alpha-Myrcene, a less common isomer of β-myrcene, is a naturally occurring olefinic

hydrocarbon found in the essential oils of various plants.[1]

IUPAC Name: 2-Methyl-6-methylideneocta-1,7-diene[1][2]

Chemical Formula: C₁₀H₁₆[1][2][3][4]

Molecular Weight: 136.23 g/mol [2]

CAS Number: 1686-30-2[1][3]

Chemical Structure
The structural formula of α-Myrcene is characterized by an eight-carbon chain with three

double bonds.

Caption: 2D chemical structure of α-Myrcene.
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Physicochemical Properties
A summary of the key physicochemical properties of α-Myrcene is provided below. This data is

essential for understanding its behavior in various experimental and biological systems.

Property Value Source

Molecular Weight 136.234 g/mol [3]

Canonical SMILES C=CC(=C)CCCC(=C)C [1]

InChI Key
VYBREYKSZAROCT-

UHFFFAOYSA-N
[1]

CAS Number 1686-30-2 [1][3]

Further Research and Applications
While β-myrcene is more common and widely studied, α-myrcene is also a subject of interest in

phytochemistry and potential pharmacological applications. Further research is needed to fully

elucidate its biological activities and mechanisms of action. This document will be updated with

more in-depth data on experimental protocols and biological pathways as more information is

gathered and analyzed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161597#alpha-myrcene-chemical-structure-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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